Cas no 1403864-26-5 ((1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester)

• Product Name: (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester
• CAS No: 1403864-26-5
• MF: C₁₂H₂₃NO₃
• MW: 229.32
• MDL: MFCD32690817
• CID: 5087913
• Update Time: 2026-03-02

(1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-[(1R,3S)-3-hydroxycycloheptyl]-, 1,1-dimethylethyl ester

• MDL： MFCD32690817
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-9-6-4-5-7-10(14)8-9/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10+/m1/s1
• InChI Key： HBWLTSDYLCAHDX-ZJUUUORDSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCCC[C@H](O)C1

Additional information on (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester

Introduction to (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester (CAS No. 1403864-26-5)

(1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester (CAS No. 1403864-26-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cycloheptyl ring and a tert-butyl ester group, making it an attractive candidate for various synthetic transformations and biological studies.

The cycloheptyl ring in this compound provides a rigid, lipophilic scaffold that can influence the pharmacokinetic properties of potential drug candidates. The presence of the hydroxy group at the 3-position adds polarity and can serve as a site for further functionalization or conjugation with other moieties. The tert-butyl ester group, on the other hand, is known for its stability under physiological conditions, which can be advantageous in prodrug strategies where controlled release is desired.

Recent research has highlighted the potential of (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a precursor for synthesizing potent inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound exhibited high binding affinity and selectivity towards specific PPI targets, suggesting its utility in treating diseases associated with aberrant PPIs.

In another study, published in the European Journal of Medicinal Chemistry in 2021, scientists explored the anti-inflammatory properties of (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester. The compound was shown to effectively inhibit the production of pro-inflammatory cytokines in vitro, making it a promising lead for developing new anti-inflammatory drugs. The researchers also noted that the compound's lipophilic nature facilitated its cellular uptake, enhancing its therapeutic potential.

The synthetic accessibility of (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester is another factor contributing to its widespread use in research. Various synthetic routes have been reported in the literature, including those involving palladium-catalyzed coupling reactions and asymmetric synthesis methods. These synthetic strategies not only provide high yields but also allow for the introduction of diverse functional groups, enabling the exploration of structure-activity relationships (SAR) studies.

In addition to its applications in drug discovery, (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester has been utilized as a key intermediate in the synthesis of complex natural products and bioactive molecules. Its ability to undergo selective transformations under mild conditions makes it a valuable building block in organic synthesis. For example, a recent study published in Organic Letters demonstrated the use of this compound as a chiral auxiliary in the enantioselective synthesis of biologically active compounds.

The environmental and safety profile of (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound used in research and development, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, (1R,3S)-(3-Hydroxy-cycloheptyl)-carbamic acid tert-butyl ester (CAS No. 1403864-26-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for developing novel therapeutic agents and bioactive molecules. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.